HIF-IN-33

• CAS No.: 1085450-53-8
• Product Name: HIF-IN-33
• Molecular Formula: C21H17F3N4O2
• Molecular Weight: 414.4 g/mol
• IUPAC Name: 5-[5-methyl-1-[(4-methylphenyl)methyl]pyrazol-3-yl]-3-[4-(trifluoromethoxy)phenyl]-1,2,4-oxadiazole
• Standard InChI: InChI=1S/C21H17F3N4O2/c1-13-3-5-15(6-4-13)12-28-14(2)11-18(26-28)20-25-19(27-30-20)16-7-9-17(10-8-16)29-21(22,23)24/h3-11H,12H2,1-2H3
• Standard InChIKey: RLJAULYAWNOCSN-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)CN2C(=CC(=N2)C3=NC(=NO3)C4=CC=C(C=C4)OC(F)(F)F)C
• Canonical SMILES: CC1=CC=C(C=C1)CN2C(=CC(=N2)C3=NC(=NO3)C4=CC=C(C=C4)OC(F)(F)F)C
• Appearance: Solid powder
• Description: HIF-IN-33 is a HIF pathway inhibitor.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: HIF-IN-33; HIF IN 33; HIFIN33; HIF Pathway Inhibitor 33
• Reference: 1: Takano R, Misu T, Takahashi T, Izumiyama M, Fujihara K, Itoyama Y. A prominent elevation of glial fibrillary acidic protein in the cerebrospinal fluid during relapse in neuromyelitis optica. Tohoku J Exp Med. 2008 May;215(1):55-9. PubMed PMID: 18509235.
• PubChem Compound: 25122957
• Last Modified: Nov 11 2021